Cas no 1612153-32-8 ((4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one)
(4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4R)-3-[(R)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidine-2-one
- (R)-3-((R)-5-(4-fluorophenyl)-5-hydroxypentanoyl)-4-phenyloxazolidin-2-one
- (4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one
-
- MDL: MFCD28411235
- Inchi: 1S/C20H20FNO4/c21-16-11-9-15(10-12-16)18(23)7-4-8-19(24)22-17(13-26-20(22)25)14-5-2-1-3-6-14/h1-3,5-6,9-12,17-18,23H,4,7-8,13H2/t17-,18+/m0/s1
- InChI Key: AVAZNWOHQJYCEL-ZWKOTPCHSA-N
- SMILES: FC1C=CC(=CC=1)[C@@H](CCCC(N1C(=O)OC[C@H]1C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 357.137636g/mol
- Monoisotopic Mass: 357.137636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.8
- Molecular Weight: 357.4g/mol
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 572.7±50.0 °C at 760 mmHg
- Flash Point: 300.2±30.1 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
(4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F595390-50mg |
(4R)-4-Phenyl-3-[(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl]-1,3-oxazolidin-2-one |
1612153-32-8 | 50mg |
$ 133.00 | 2023-09-07 | ||
| TRC | F595390-500mg |
(4R)-4-Phenyl-3-[(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl]-1,3-oxazolidin-2-one |
1612153-32-8 | 500mg |
$ 1011.00 | 2023-09-07 | ||
| eNovation Chemicals LLC | Y1191149-5g |
(R)-3-[(R)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one |
1612153-32-8 | 95% | 5g |
$1085 | 2024-07-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY278105-5g |
(R)-3-[(R)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one |
1612153-32-8 | ≥95% | 5g |
¥9500.00 | 2025-04-17 | |
| eNovation Chemicals LLC | Y1191149-5g |
(R)-3-[(R)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one |
1612153-32-8 | 95% | 5g |
$1085 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1191149-5g |
(R)-3-[(R)-5-(4-Fluorophenyl)-5-hydroxypentanoyl]-4-phenyloxazolidin-2-one |
1612153-32-8 | 95% | 5g |
$1085 | 2025-03-01 |
(4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one
Introduction to (4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one and Its Significance in Modern Chemical Biology
The compound with the CAS number 1612153-32-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one, provides a detailed insight into its complex structural features and stereochemistry. This intricate molecular architecture makes it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the design and synthesis of chiral molecules that can interact selectively with biological targets. The stereochemistry of the compound, as indicated by the (4R) and (5R) designations, is crucial for its biological activity. These stereochemical features contribute to its unique binding properties, enabling it to interact with specific enzymes and receptors in a highly selective manner. This selectivity is essential for minimizing side effects and improving the overall efficacy of potential therapeutic applications.
The presence of multiple functional groups, such as the phenyl rings, fluorine substituents, and hydroxypentanoyl moiety, further enhances the compound's potential biological activity. These functional groups can participate in various interactions with biological targets, including hydrogen bonding, hydrophobic interactions, and π-stacking. Such interactions are critical for the compound's ability to modulate biological pathways and potentially treat a range of diseases.
Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical development. The incorporation of a fluorine atom at the 4-position of one of the phenyl rings in this compound not only contributes to its structural complexity but also enhances its metabolic stability and bioavailability. Fluorine atoms are known to influence the electronic properties of molecules, which can lead to improved binding affinity and selectivity towards biological targets.
The oxazolidinone ring is another key feature of this compound that contributes to its potential biological activity. Oxazolidinones are heterocyclic compounds that have been widely studied for their antimicrobial and anti-inflammatory properties. The presence of a hydroxypentanoyl group attached to the oxazolidinone ring further modulates its chemical properties, making it a versatile scaffold for drug discovery.
In the context of modern drug development, there is a strong emphasis on understanding the structure-activity relationships (SAR) of potential therapeutic agents. The compound described here provides an excellent example of how structural modifications can significantly impact biological activity. By carefully designing and synthesizing molecules with specific stereochemical and functional group characteristics, researchers can develop drugs that are more effective and have fewer side effects.
One area where this compound shows particular promise is in the treatment of neurological disorders. Neurological diseases often involve disruptions in complex signaling pathways that are mediated by specific enzymes and receptors. The ability of this compound to interact selectively with these targets makes it a potential candidate for developing novel therapies. Additionally, its complex structure suggests that it may have multiple points of interaction with biological targets, which could lead to synergistic effects and improved treatment outcomes.
Another promising application of this compound is in the field of anti-cancer research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and resistance to therapy. By targeting these pathways with highly selective molecules like this one, researchers aim to develop more effective cancer treatments. The unique structural features of this compound make it well-suited for interacting with cancer-related enzymes and receptors, potentially leading to new therapeutic strategies.
The synthesis of such complex molecules requires advanced techniques in organic chemistry and molecular biology. Researchers have developed sophisticated methods for constructing chiral centers and introducing specific functional groups into molecular frameworks. These synthetic strategies are essential for producing compounds with high purity and enantiomeric excess, which are critical for their biological activity.
As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in precise ways. The compound (4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one exemplifies this trend towards rational drug design. By leveraging our knowledge of chemistry and biology, we can develop new therapeutic agents that address unmet medical needs.
In conclusion, the compound with CAS number 1612153-32-8 represents an exciting advancement in chemical biology and pharmaceutical research. Its complex structure, unique stereochemistry, and multiple functional groups make it a promising candidate for various therapeutic applications. As research continues in this area, we can expect to see more innovative drugs being developed that target complex diseases with high selectivity and efficacy.
1612153-32-8 ((4R)-4-Phenyl-3-(5R)-5-(4-fluorophenyl)-5-hydroxypentanoyl-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)